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Compound of Interest

Compound Name: 4-Tert-butyloctane

Cat. No.: B14535771

Disclaimer: This technical guide provides general safety and handling information for 4-tert-
butyloctane based on its chemical structure as an aliphatic hydrocarbon. As of December
2025, a specific Safety Data Sheet (SDS) with comprehensive toxicological and environmental
data for 4-tert-butyloctane is not readily available in public databases. The information herein
Is extrapolated from data on similar substances and general chemical safety principles. It is
imperative to consult a certified Safety Data Sheet from the manufacturer or supplier before
any handling or use of this compound. This guide is intended for researchers, scientists, and
drug development professionals.

Introduction

4-tert-butyloctane is a branched-chain aliphatic hydrocarbon. Its structure suggests itis a
combustible liquid with properties similar to other C12 alkanes. Due to the lack of specific
toxicological data, a precautionary approach to handling is essential. This guide outlines the
anticipated hazards, recommended handling procedures, and emergency protocols based on
the general properties of this class of compounds.

Physical and Chemical Properties

While comprehensive safety data is limited, some physical properties for 4-tert-butyloctane
have been reported. These properties are crucial for understanding its potential physical
hazards, such as flammability and potential for vapor accumulation.
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Property Value Source
Molecular Formula Ci2H26 PubChem[1]
Molecular Weight 170.33 g/mol PubChem[1]
Boiling Point 191°C ChemicalBook[2]
Melting Point -50.8°C (estimate) ChemicalBook[2]
Density 0.7602 g/cm3 ChemicalBook|[2]
CAS Number 62184-32-1 PubChem[1]

Hazard Identification and GHS Classification
(Anticipated)

A formal GHS classification for 4-tert-butyloctane is not currently available. However, based
on the properties of similar alkanes, the following hazards should be anticipated.

Physical Hazards:

o Flammable Liquid: While a flashpoint is not documented, its boiling point suggests it is a
combustible liquid. Vapors may be flammable and form explosive mixtures with air.

o Aspiration Hazard: If swallowed, it may be fatal if it enters the airways, a common hazard for
low-viscosity hydrocarbons.

Health Hazards:

» Skin Irritation: Prolonged or repeated contact may cause skin irritation and dermatitis due to
defatting of the skin.

o Eye Irritation: Direct contact with the liquid or high concentrations of vapor may cause eye
irritation.

o Respiratory Irritation: Inhalation of high concentrations of vapor or mist may cause
respiratory tract irritation, dizziness, and drowsiness.
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Environmental Hazards:

e Agquatic Toxicity: While no specific data exists for 4-tert-butyloctane, similar long-chain
hydrocarbons can be toxic to aquatic life with long-lasting effects.

Safe Handling and Storage

Adherence to strict safety protocols is paramount when handling 4-tert-butyloctane, especially
given the absence of comprehensive safety data.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile rubber). A lab coat or
chemical-resistant apron should be worn to protect clothing and skin.

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If engineering controls are insufficient, a NIOSH-approved respirator with an organic
vapor cartridge may be necessary.

Engineering Controls

e Work should be conducted in a well-ventilated laboratory.
o Achemical fume hood is the preferred engineering control to minimize inhalation exposure.

e Ensure eyewash stations and safety showers are readily accessible.

Storage

o Store in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and
strong oxidizing agents.

o Ground and bond containers when transferring material to prevent static electricity buildup.
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Experimental Protocols and Workflows

Due to the lack of specific experimental data for 4-tert-butyloctane, detailed, validated
experimental protocols for its safety assessment are not available. However, a logical workflow

for the safe handling of this and similar flammable liquids is presented below.
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Safe Handling Workflow for Flammable Liquids
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Review SDS (if available) Spill Response: Fire Response: First Aid:
and Conduct Risk Assessment Evacuate, Ventilate, Use Absorbent Use Dry Chemical, CO2, or Foam Extinguisher Flush Skin/Eyes, Move to Fresh Air

Select and Don

Appropriate PPE

Prepare and Inspect
Engineering Controls (Fume Hood)

Proceed to Handling

Handling

Ground and Bond
Containers for Transfer

Dispense Required Amount
Inside Fume Hood

Securely Cap
Original Container

Proceed to Post-Handling

Post-Handling
\i

Properly Label and Store
Working Solutions

A4

Decontaminate Work Area

A4

Dispose of Waste in
Designated Flammable Waste Container

A4

Doff and Clean/Dispose
of PPE

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of flammable liquids like 4-tert-butyloctane.
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Emergency Procedures
Spills

o Small Spills: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, dry
sand) and place it in a sealed container for chemical waste disposal.

» Large Spills: Evacuate the area immediately. Remove all sources of ignition. Ventilate the
area. Contain the spill if possible without risk. Absorb with inert material and dispose of as
hazardous waste.

Fire

e Use a dry chemical, carbon dioxide (CO3), or alcohol-resistant foam fire extinguisher.
e Do not use a direct stream of water, as it may spread the fire.

e If the fire is large or cannot be controlled, evacuate the area and call for emergency services.

First Aid

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention.

o Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap
and water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Disposal Considerations

Dispose of 4-tert-butyloctane and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. It should be treated as a
flammable hazardous waste. Do not pour down the drain or into the environment.
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Conclusion

While 4-tert-butyloctane lacks a comprehensive and publicly available safety profile, its
chemical nature as a C12 aliphatic hydrocarbon necessitates stringent safety precautions. All
handling should be performed with the assumption that it is a flammable liquid with potential
aspiration, skin, eye, and respiratory hazards. The guidance provided in this document is
intended to form a basis for safe laboratory practices. It is the responsibility of the user to
perform a thorough risk assessment and to obtain and consult the manufacturer's Safety Data
Sheet before commencing any work with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-tert-Butyloctane | C12H26 | CID 22008502 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. 4-tert-butyloctane [m.chemicalbook.com]

 To cite this document: BenchChem. [Safety and Handling Precautions for 4-tert-butyloctane:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14535771#safety-and-handling-precautions-for-4-
tert-butyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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